AX15839
Overview
Description
AX15839 is a dual ERK5 and BRD4 inhibitor.
Scientific Research Applications
Isotope Research
- Atmospheric Nitrogen as a Standard for 15N Abundance Measurements : Research in fields like biogeochemistry, metabolic studies, hydrology, agronomy, and oceanography use 15N stable isotope variations. Atmospheric nitrogen is suggested as a reliable standard for 15N measurements due to its homogeneous isotopic composition (Mariotti, 1983).
Technological Impact on Scientific Research
- Lab-Scale Intervention in Technology and Science : Technological devices and services significantly influence society, and there's a growing ambivalence about new technologies. Ethical, legal, and social aspects of scientific research and technological developments are increasingly considered, especially in fields like genomics, synthetic biology, and nanotechnology (Schuurbiers & Fisher, 2009).
Cancer Research
- Mutations in Axin Gene in Cancers : The Axin gene, part of a protein complex involved in cancer development, was studied for mutations in various human tumor cell lines and primary breast tumor samples. This research provides insights into oncogenic mechanisms leading to the stabilization of β-catenin, a protein implicated in various human tumors (Webster et al., 2000).
Science Funding and Policy
- Investment in Scientific Research : The importance of scientific research in probing the universe's mysteries and creating beneficial technologies is highlighted. Discussions center on the balance between the beauty and practical benefits of science and how much should be invested in it (Press, 2013).
Genetic and Molecular Research
- CRISPR/Cas9 in Disease Modeling : The CRISPR/Cas9 system has revolutionized genomic manipulation and is instrumental in creating new in vivo disease models. This tool is pivotal in modeling complex diseases like cancer (Dow, 2015).
Dark Matter Research
- Axion Dark Matter Research : Investigations into axion, a theoretical particle, as a solution to the strong-CP problem and a candidate for cold dark matter. Advanced technologies and unique methods are employed to explore a wide range of axion masses (Semertzidis et al., 2019).
Data Management in Biological Research
- Axiope Tools for Scientific Data Management : Axiope provides solutions like Catalyzer for cataloging and managing diverse data in biological research. These tools enable efficient data sharing and federation, crucial for large-scale scientific collaboration (Goddard, Cannon, & Howell, 2007).
General Scientific Credibility
- Maintaining Scientific Credibility : The contrast between scientific breakthroughs and breakdowns emphasizes the need for reinforcing scientific credibility. Education in scientific goals, methodology, rigor, and the unity of knowledge across disciplines is highlighted (Vekemans, 2023).
properties
Molecular Formula |
C20H24N4O2 |
|---|---|
Molecular Weight |
352.438 |
IUPAC Name |
3-(trans-4-Hydroxycyclohexylamino)-5,11-dimethyl-5H-benzo[e]pyrido[3,4-b][1,4]diazepin-10(11H)-one |
InChI |
InChI=1S/C20H24N4O2/c1-23-16-6-4-3-5-15(16)20(26)24(2)18-12-21-19(11-17(18)23)22-13-7-9-14(25)10-8-13/h3-6,11-14,25H,7-10H2,1-2H3,(H,21,22)/t13-,14- |
InChI Key |
XDCQYSVFUPULSL-HDJSIYSDSA-N |
SMILES |
O=C1C2=CC=CC=C2N(C)C3=C(C=NC(N[C@H]4CC[C@H](O)CC4)=C3)N1C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AX15839; AX 15839; AX-15839 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
